Cas no 79458-35-8 (2-Propanethione, S,S-dioxide)

• Product Name: 2-Propanethione, S,S-dioxide
• CAS No: 79458-35-8
• MF: C₃H₆O₂S
• MW: 106.143539905548
• CID: 532786
• PubChem ID: 21225910
• Update Time: 2025-04-19

2-Propanethione, S,S-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Propanethione, S,S-dioxide
• 2-sulfonylpropane
• 79458-35-8
• thioacetone dioxide
• DTXSID10611484
• SCHEMBL1041377
• 2-(Dioxo-lambda~6~-sulfanylidene)propane

• Inchi： 1S/C3H6O2S/c1-3(2)6(4)5/h1-2H3
• InChI Key： AWZRBUVZMPCWDR-UHFFFAOYSA-N
• SMILES： S(=C(C)C)(=O)=O

Computed Properties

• Exact Mass: 106.00885060g/mol
• Monoisotopic Mass: 106.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.1Ų